Pyrrolidine Pyrrolidine Pyrrolidine, also known as azolidine or tetrahydropyrrole, belongs to the class of organic compounds known as pyrrolidines. Pyrrolidines are compounds containing a pyrrolidine ring, which is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. Pyrrolidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, pyrrolidine is primarily located in the cytoplasm. Pyrrolidine can be converted into N-[(Z)-dodec-2-enoyl]pyrrolidine. Pyrrolidine is an alkaline, amine, and ammoniacal tasting compound that can be found in a number of food items such as corn, pepper (spice), wild celery, and red bell pepper. This makes pyrrolidine a potential biomarker for the consumption of these food products.
Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Pyrrolidine is a cyclic amine whose five-membered ring contains four carbon atoms and one nitrogen atom; the parent compound of the pyrrolidine family. It is a saturated organic heteromonocyclic parent, a member of pyrrolidines and an azacycloalkane. It is a conjugate base of a pyrrolidinium ion.
Brand Name: Vulcanchem
CAS No.: 123-75-1
VCID: VC0122466
InChI: InChI=1S/C4H9N/c1-2-4-5-3-1/h5H,1-4H2
SMILES: C1CCNC1
Molecular Formula: C4H9N
Molecular Weight: 71.12 g/mol

Pyrrolidine

CAS No.: 123-75-1

Reference Standards

VCID: VC0122466

Molecular Formula: C4H9N

Molecular Weight: 71.12 g/mol

Pyrrolidine - 123-75-1

CAS No. 123-75-1
Product Name Pyrrolidine
Molecular Formula C4H9N
Molecular Weight 71.12 g/mol
IUPAC Name pyrrolidine
Standard InChI InChI=1S/C4H9N/c1-2-4-5-3-1/h5H,1-4H2
Standard InChIKey RWRDLPDLKQPQOW-UHFFFAOYSA-N
SMILES C1CCNC1
Canonical SMILES C1CCNC1
Boiling Point 86.5 °C
86.56 °C
89 °C
Colorform Colorless to pale yellow liq
Density d204 0.86
0.8520 at 22.5 °C/4 °C
Relative density (water = 1): 0.85
0.847-0.853
Flash Point 37 °F (NFPA, 2010)
37 °F (3 °C) (CLOSED CUP)
3 °C
Melting Point -57.8 °C
Fp -63 °
-57.79 °C
-63°C
-63 °C
Physical Description Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Liquid
Solid
COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.
Colourless liquid; Penetrating amine-type aroma
Description Pyrrolidine, also known as azolidine or tetrahydropyrrole, belongs to the class of organic compounds known as pyrrolidines. Pyrrolidines are compounds containing a pyrrolidine ring, which is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. Pyrrolidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, pyrrolidine is primarily located in the cytoplasm. Pyrrolidine can be converted into N-[(Z)-dodec-2-enoyl]pyrrolidine. Pyrrolidine is an alkaline, amine, and ammoniacal tasting compound that can be found in a number of food items such as corn, pepper (spice), wild celery, and red bell pepper. This makes pyrrolidine a potential biomarker for the consumption of these food products.
Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Pyrrolidine is a cyclic amine whose five-membered ring contains four carbon atoms and one nitrogen atom; the parent compound of the pyrrolidine family. It is a saturated organic heteromonocyclic parent, a member of pyrrolidines and an azacycloalkane. It is a conjugate base of a pyrrolidinium ion.
Related CAS 25150-61-2 (hydrochloride)
Shelf Life Fumes in ai
Solubility 14.06 M
Soluble in ethanol, ethyl ether; slightly soluble in benzene, chloroform
In water, 1.0X10+6 mg/L (miscible) at 20 °C
Solubility in water: miscible
Soluble in water, fats
Soluble (in ethanol)
Synonyms Azacyclopentane; Azolidine; Butylenimine; NSC 62781; Perhydropyrrole; Prolamine; Tetrahydropyrrole; Tetramethylenimine;
Vapor Density 2.45 (Air = 1)
Relative vapor density (air = 1): 2.45
Vapor Pressure 62.69 mmHg
62.7 mm Hg at 25 °C
Vapor pressure, kPa at 39 °C: 1.8
PubChem Compound 31268
Last Modified Nov 11 2021
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